molecular formula C11H9N3O B8476959 2-(4-cyano-1H-indol-1-yl)acetamide

2-(4-cyano-1H-indol-1-yl)acetamide

Cat. No.: B8476959
M. Wt: 199.21 g/mol
InChI Key: GFMXLAYYRRJCIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-cyano-1H-indol-1-yl)acetamide is a useful research compound. Its molecular formula is C11H9N3O and its molecular weight is 199.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H9N3O

Molecular Weight

199.21 g/mol

IUPAC Name

2-(4-cyanoindol-1-yl)acetamide

InChI

InChI=1S/C11H9N3O/c12-6-8-2-1-3-10-9(8)4-5-14(10)7-11(13)15/h1-5H,7H2,(H2,13,15)

InChI Key

GFMXLAYYRRJCIK-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C2C=CN(C2=C1)CC(=O)N)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 60% NaH (12.38 g) in DMF (480 ml) was added a solution of 1H-indole-4-carbonitrile (40.0 g) in DMF (80 ml) at 0° C. After stirring at 0° C. for 30 min, it was stirred at room temperature for 0.5 hour. Thereafter, a solution of 2-bromoacetamide (40.76 g) in DMF (80 ml) was added dropwise thereto at 0° C. The solution was warmed from 0° C. to room temperature, and stirred for 12 hours. To the reaction solution was added water (1200 ml), and the precipitated white solid was collected by filtration. The solution was washed with hot water (300 ml) and diisopropyl ether (200 ml) to obtain 2-(4-cyano-1H-indol-1-yl)acetamide (52.1 g) as a white solid.
Name
Quantity
12.38 g
Type
reactant
Reaction Step One
Quantity
40 g
Type
reactant
Reaction Step One
Name
Quantity
480 mL
Type
solvent
Reaction Step One
Name
Quantity
80 mL
Type
solvent
Reaction Step One
Quantity
40.76 g
Type
reactant
Reaction Step Two
Name
Quantity
80 mL
Type
solvent
Reaction Step Two
Name
Quantity
1200 mL
Type
reactant
Reaction Step Three

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